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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octene

Cat. No.: B1361380 Get Quote

An In-depth Technical Guide to the Chemical Properties of 3,7-Dimethyl-1-octene

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,7-Dimethyl-1-octene is an aliphatic, branched-chain alkene. It is a monoterpene, a class of

organic compounds derived from isoprene, and is found in nature, including in wormwood.[1]

This compound and its derivatives are of interest in the flavor and fragrance industry and serve

as versatile intermediates in organic synthesis.[2] For instance, it is a precursor in the synthesis

of 2,6-Dimethylheptanoyl-CoA Sodium Salt, a specific substrate for long-chain acyl-CoA

dehydrogenase (LCAD), which is significant in the study of branched-chain fatty acid oxidation.

[2] Its chemical structure, featuring a terminal double bond and a chiral center at the 3-position,

makes it a subject of study in stereoselective reactions such as catalytic hydrogenation.

Core Chemical and Physical Properties
The fundamental physicochemical properties of 3,7-Dimethyl-1-octene are summarized in the

table below. These constants are critical for its identification, purification, and application in

various chemical processes.
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Property Value Reference(s)

Molecular Formula C₁₀H₂₀ [3][4]

Molecular Weight 140.27 g/mol

CAS Registry Number 4984-01-4 [3]

Boiling Point 154-156 °C (at 760 mmHg)

Density 0.733 g/mL at 20 °C

Refractive Index (n²⁰/D) 1.417

Flash Point 52 °C (125.6 °F) - closed cup

Water Solubility
1.384 mg/L at 25 °C

(estimated)
[1]

Appearance / Odor
Liquid with a woody, piney,

herbaceous odor
[1]

Storage Temperature 2-8°C

SMILES String CC(C)CCCC(C)C=C

InChI Key
KSXTZYRIJKDCEA-

UHFFFAOYSA-N

Experimental Protocols
The determination of the physical properties listed above follows standardized laboratory

procedures. Below are detailed methodologies for key characterization experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, this temperature is constant during boiling.

Method 1: Simple Distillation

A sample of 3,7-Dimethyl-1-octene (a few mL) is placed in a round-bottom flask with a

few boiling chips to ensure smooth boiling.
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The flask is connected to a distillation head, which is fitted with a thermometer and a

condenser. The thermometer bulb must be positioned just below the side arm leading to

the condenser to accurately measure the temperature of the vapor.

The flask is heated gently. As the liquid boils, the vapor rises, and its temperature is

recorded.

The temperature that remains constant as the vapor distills and condenses into a

receiving flask is recorded as the boiling point.[1]

Method 2: Micro Boiling Point (Capillary Method)

A small amount of the liquid is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing

the liquid.

The assembly is attached to a thermometer and heated in a Thiele tube or a melting point

apparatus.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Heating is stopped, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

just begins to enter the capillary tube.[5][6][7]

Determination of Density
Density is the mass of a substance per unit volume.

Method: Mass and Volume Measurement

An empty, dry graduated cylinder or pycnometer is weighed on an analytical balance to

determine its mass.[8]
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A known volume of 3,7-Dimethyl-1-octene is added to the graduated cylinder. The

volume is read from the bottom of the meniscus.[9]

The cylinder containing the liquid is reweighed to find the combined mass.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the

combined mass.

The density is calculated by dividing the mass of the liquid by its measured volume (ρ =

m/V).[10][11] For higher accuracy, measurements should be repeated and averaged.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property of a substance.

Method: Abbe Refractometer

The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol or acetone)

and allowed to dry.

A few drops of 3,7-Dimethyl-1-octene are placed on the surface of the lower prism.

The prisms are closed and locked. The instrument is connected to a circulating water bath

to maintain a constant temperature (typically 20°C).

Light is directed through the sample, and the eyepiece is adjusted until the field of view

shows a distinct light and dark boundary.

The control knob is turned to bring the boundary line exactly to the center of the

crosshairs.

The refractive index is read directly from the instrument's scale.[12][13]

Reactivity and Characterization Workflow
Catalytic Hydrogenation Pathway
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3,7-Dimethyl-1-octene, as an alkene, readily undergoes catalytic hydrogenation to yield the

corresponding alkane, 2,6-dimethyloctane. However, studies have shown that with certain

catalysts, such as palladium, double bond migration can occur as a competing reaction, which

can lead to racemization if the starting material is chiral.[14]

3,7-Dimethyl-1-octene

Isomeric Octenes
(via double bond migration)

 H₂ / Catalyst 
 (e.g., Pd/C) 

2,6-Dimethyloctane H₂ / Catalyst 
 (e.g., PtO₂) 

 Direct Hydrogenation 

 Hydrogenation 

Click to download full resolution via product page

Caption: Catalytic hydrogenation of 3,7-Dimethyl-1-octene.

Standard Characterization Workflow
The workflow for the characterization of a known organic liquid like 3,7-Dimethyl-1-octene
involves a series of logical steps to confirm its identity and purity. This process integrates

physical property measurements with spectroscopic analysis.
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Liquid Sample:
3,7-Dimethyl-1-octene

Purity Assessment
(e.g., Gas Chromatography)

Physical Property Measurement

If pure

Boiling Point Density

Refractive Index Spectroscopic Confirmation

Identity & Purity Confirmed

NMR (¹H, ¹³C) FT-IR Mass Spectrometry

Click to download full resolution via product page

Caption: Standard workflow for chemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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